Cas no 1404378-79-5 (3-(2-methylpropyl)cyclobutane-1-carboxylic acid)

• Product Name: 3-(2-methylpropyl)cyclobutane-1-carboxylic acid
• CAS No: 1404378-79-5
• MF: C₉H₁₆O₂
• MW: 156.222143173218
• CID: 5575276
• Update Time: 2025-06-08

3-(2-methylpropyl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-methylpropyl)cyclobutane-1-carboxylic acid
• 3-Isobutyl-cyclobutanecarboxylic acid
• Cyclobutanecarboxylic acid, 3-(2-methylpropyl)-

• Inchi： 1S/C9H16O2/c1-6(2)3-7-4-8(5-7)9(10)11/h6-8H,3-5H2,1-2H3,(H,10,11)
• InChI Key： VNNTXZNXYHHQGY-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)CC(CC(C)C)C1

Experimental Properties

• Density: 1.013±0.06 g/cm3(Predicted)
• Boiling Point: 244.3±8.0 °C(Predicted)
• pka: 4.81±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acids

Additional information on 3-(2-methylpropyl)cyclobutane-1-carboxylic acid

Introduction to 3-(2-methylpropyl)cyclobutane-1-carboxylic acid (CAS No. 1404378-79-5)

3-(2-methylpropyl)cyclobutane-1-carboxylic acid, with the CAS number 1404378-79-5, is a cyclic carboxylic acid characterized by its unique molecular structure and chemical properties. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and organic synthesis. This comprehensive introduction aims to provide an in-depth understanding of the compound, covering its chemical structure, physical properties, synthesis methods, and recent research advancements.

The molecular formula of 3-(2-methylpropyl)cyclobutane-1-carboxylic acid is C₉H₁₆O₂, and its molecular weight is approximately 156.22 g/mol. The compound features a cyclobutane ring with a carboxylic acid group and a 2-methylpropyl substituent. The cyclobutane ring is a four-membered cyclic structure that imparts unique conformational properties to the molecule, making it an interesting subject for both theoretical and experimental studies.

In terms of physical properties, 3-(2-methylpropyl)cyclobutane-1-carboxylic acid is a white crystalline solid at room temperature. It has a melting point of around 50-55°C and is soluble in common organic solvents such as ethanol, methanol, and dichloromethane. The solubility in water is limited due to the hydrophobic nature of the cyclobutane ring and the alkyl substituent.

The synthesis of 3-(2-methylpropyl)cyclobutane-1-carboxylic acid can be achieved through various methods, each with its own advantages and limitations. One common approach involves the ring-closing metathesis (RCM) reaction of an appropriate diene precursor followed by carboxylation. Another method involves the cycloaddition of a suitable dienophile to a diene followed by functional group transformations to introduce the carboxylic acid moiety. Recent advancements in catalytic methods have also facilitated the efficient synthesis of this compound with high yields and selectivity.

In the field of pharmaceuticals, 3-(2-methylpropyl)cyclobutane-1-carboxylic acid has shown promise as a potential lead compound for drug development. Its unique structural features make it suitable for modulating various biological targets, including enzymes and receptors. For instance, studies have demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific enzymes involved in metabolic pathways, suggesting potential therapeutic applications in diseases such as diabetes and obesity.

Beyond pharmaceuticals, 3-(2-methylpropyl)cyclobutane-1-carboxylic acid has found applications in materials science. The cyclobutane ring's rigidity and the presence of functional groups make it an attractive building block for designing polymers with tailored properties. Research has shown that polymers derived from this compound exhibit enhanced mechanical strength and thermal stability, making them suitable for use in advanced materials such as coatings, adhesives, and composites.

In organic synthesis, 3-(2-methylpropyl)cyclobutane-1-carboxylic acid serves as a versatile intermediate for the preparation of more complex molecules. Its reactivity can be tuned by modifying the substituents on the cyclobutane ring or the carboxylic acid group. This flexibility allows chemists to synthesize a wide range of derivatives with diverse functionalities, opening up new avenues for synthetic chemistry research.

The environmental impact of 3-(2-methylpropyl)cyclobutane-1-carboxylic acid is another important consideration. Recent studies have focused on assessing its biodegradability and toxicity to ensure its safe use in industrial applications. Preliminary results indicate that the compound is biodegradable under aerobic conditions and exhibits low toxicity to aquatic organisms, suggesting that it can be used sustainably in various industries.

In conclusion, 3-(2-methylpropyl)cyclobutane-1-carboxylic acid (CAS No. 1404378-79-5) is a multifaceted compound with significant potential across multiple fields. Its unique chemical structure and properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new applications and optimize synthetic methods, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.